Cas no 1448043-90-0 (6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1448043-90-0
• MF: C₁₀H₈ClN₃O₂S₂
• MW: 301.772418022156
• CID: 5844344
• PubChem ID: 71805849
• Update Time: 2025-06-08

6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• 6-[(5-chlorothiophen-2-yl)sulfonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• 1448043-90-0
• 6-((5-chlorothiophen-2-yl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• 6-(5-chlorothiophen-2-yl)sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidine
• AKOS024558341
• F6435-2037

• Inchi： 1S/C10H8ClN3O2S2/c11-9-1-2-10(17-9)18(15,16)14-4-7-3-12-6-13-8(7)5-14/h1-3,6H,4-5H2
• InChI Key： XMPSIILHTALBFD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CC2C(=CN=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 300.9746465g/mol
• Monoisotopic Mass: 300.9746465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo3,4-dpyrimidine

Introduction to 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1448043-90-0)

6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1448043-90-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine make it an intriguing candidate for various pharmacological studies.

The core structure of this compound is a pyrrolopyrimidine ring system, which is substituted with a sulfonyl group derived from a 5-chlorothiophene moiety. The presence of the chlorothiophene group introduces additional complexity and functionality to the molecule, potentially enhancing its binding affinity and selectivity towards specific biological targets. Recent studies have highlighted the importance of such structural modifications in optimizing the pharmacological properties of small molecules.

In the context of drug discovery, 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has been investigated for its potential as an inhibitor of various kinases and enzymes. Kinase inhibitors are a class of drugs that play a crucial role in the treatment of cancer and other diseases characterized by aberrant kinase activity. The ability of this compound to selectively inhibit specific kinases could make it a valuable tool in both basic research and clinical applications.

One of the key areas of research involving 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits potent antiproliferative effects against several cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells. For instance, it has been reported that 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine can effectively inhibit the PI3K/AKT/mTOR pathway, which is frequently activated in various types of cancer.

Beyond its anticancer properties, 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory effects and potential use in treating inflammatory diseases. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta in activated immune cells. These findings suggest that 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine may have broad-spectrum therapeutic applications beyond oncology.

The pharmacokinetic properties of 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in animal models, which are important considerations for its development as an oral therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine. Early-phase trials have demonstrated that this compound is well-tolerated by patients at various dose levels and has shown promising preliminary efficacy in treating certain types of cancer. These results provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-(5-chlorothiophen-2-yl)sulfonyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1448043-90-0) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.